N-(5-chloro-2-methoxyphenyl)-2-((8-methyl-3-phenyl-1,4,8-triazaspiro[4.5]deca-1,3-dien-2-yl)thio)acetamide

• IUPAC Name: N-(5-chloro-2-methoxyphenyl)-2-[(8-methyl-2-phenyl-1,4,8-triazaspiro[4.5]deca-1,3-dien-3-yl)sulfanyl]acetamide
• InChI: InChI=1S/C23H25ClN4O2S/c1-28-12-10-23(11-13-28)26-21(16-6-4-3-5-7-16)22(27-23)31-15-20(29)25-18-14-17(24)8-9-19(18)30-2/h3-9,14H,10-13,15H2,1-2H3,(H,25,29)
• InChI Key: APRDBJDJEBXKMW-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC2(CC1)N=C(C(=N2)SCC(=O)NC3=C(C=CC(=C3)Cl)OC)C4=CC=CC=C4
• Molecular Formula: C23H25ClN4O2S
• Molecular Weight: 457.0 g/mol

Description

N-(5-chloro-2-methoxyphenyl)-2-((8-methyl-3-phenyl-1,4,8-triazaspiro[4.5]deca-1,3-dien-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C23H25ClN4O2S and its molecular weight is 456.99. The purity is usually 95%.
BenchChem offers high-quality N-(5-chloro-2-methoxyphenyl)-2-((8-methyl-3-phenyl-1,4,8-triazaspiro[4.5]deca-1,3-dien-2-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(5-chloro-2-methoxyphenyl)-2-((8-methyl-3-phenyl-1,4,8-triazaspiro[4.5]deca-1,3-dien-2-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Organic Synthesis and Chemical Properties

• Synthesis of Analog Compounds : Research has explored the synthesis of novel compounds with complex structures, including those related to triazaspirodecanone derivatives, demonstrating the chemical versatility and potential pharmaceutical applications of such molecules (Röver et al., 2000).

• Herbicide Metabolism : Studies on the metabolism of chloroacetamide herbicides in liver microsomes of humans and rats highlight the environmental and toxicological significance of acetamide derivatives, relevant for understanding the biodegradation and potential toxicity of similar compounds (Coleman et al., 2000).

Pharmacological Applications

• Anticancer and Antimicrobial Activities : Analog compounds of the triazolophthalazine class have been evaluated for their anticancer and antimicrobial properties, indicating the potential of structurally similar molecules in drug development for treating various diseases (Kumar et al., 2019).

• Anticonvulsant Activities : The synthesis and assessment of azaspirodecanone derivatives for anticonvulsant activities suggest the applicability of these compounds in the treatment of seizure disorders, highlighting the therapeutic potential of chemical entities with similar frameworks (Obniska et al., 2006).

Environmental Impact and Safety

• Herbicide Activity and Soil Interaction : Investigations into the soil reception, activity, and environmental fate of acetochlor and related herbicides provide insights into the ecological implications of using such chemicals in agriculture, relevant for evaluating the environmental safety of related acetamide compounds (Banks & Robinson, 1986).